Cas no 142994-02-3 (4-Bromo-2-(methylsulfonyl)benzoic acid)

• Product Name: 4-Bromo-2-(methylsulfonyl)benzoic acid
• CAS No: 142994-02-3
• MF: C₈H₇BrO₄S
• MW: 279.107780694962
• MDL: MFCD04037926
• CID: 108072
• PubChem ID: 2761057
• Update Time: 2025-04-18

4-Bromo-2-(methylsulfonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(methylsulfonyl)benzoic acid
• Benzoic acid,4-bromo-2-(methylsulfonyl)-
• 4-bromo-2-(methylsulphonyl)benzoic acid
• AC1MC42W
• ACMC-20a33t
• Ambpe2008081
• CTK4C3425
• PubChem18620
• SureCN1085171
• 4-bromo-2-methylsulfonylbenzoic acid
• 4-bromo-2-methanesulfonylbenzoic acid
• 5-Bromo-2-carboxyphenyl methyl sulphone
• Benzoic acid, 4-bromo-2-(methylsulfonyl)-
• LSUJRBJIQNLQKL-UHFFFAOYSA-N
• 7002AA
• 4-Bromo-2-(methylsulfonyl)benzoicAcid
• TRA0
• 4-bromo-2-(methanesulfonyl)benzoic acid
• SY007115
• 4-bromo-2-methanesulfonyl-benzoic acid
• FT-0686405
• DTXSID30375511
• SCHEMBL1085171
• AKOS015835492
• PS-5972
• A885038
• 142994-02-3
• EN300-203890
• 4-Bromo-2-(methylsulfonyl)benzoic acid, AldrichCPR
• MFCD04037926
• DB-008868

• MDL： MFCD04037926
• Inchi： 1S/C8H7BrO4S/c1-14(12,13)7-4-5(9)2-3-6(7)8(10)11/h2-4H,1H3,(H,10,11)
• InChI Key： LSUJRBJIQNLQKL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)O)=C(C=1)S(C)(=O)=O

Computed Properties

• Exact Mass: 277.92481
• Monoisotopic Mass: 277.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.745±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 200～202℃
• Boiling Point: 475.7°C at 760 mmHg
• Flash Point: 241.5℃
• Refractive Index: 1.593
• Solubility: Very slightly soluble (0.95 g/l) (25 º C),
• PSA: 71.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives